(4-(Piperidin-1-yl)phenyl)methanol
Overview
Description
(4-(Piperidin-1-yl)phenyl)methanol, also known as 4-PPM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Methanol as a Chemical Marker in Insulating Oil Degradation
Methanol has been identified as a significant marker for assessing the condition of solid insulation in power transformers, initially discovered during thermal aging tests with oil-immersed insulating papers. Its presence in transformer oil, detectable through methods such as gas chromatography, correlates with the degradation of cellulosic insulation, offering a predictive tool for maintenance and assessment of transformer health (Jalbert et al., 2019).
Hydrogen Production from Methanol
Methanol serves as a liquid hydrogen carrier, capable of producing high-purity hydrogen, a crucial component for the hydrogen economy. Various catalytic processes, including steam reforming and partial oxidation, have been optimized for this purpose. Copper-based catalysts, known for their selectivity towards CO2, play a pivotal role in these processes, highlighting methanol's significance in sustainable energy solutions (García et al., 2021).
Direct Methanol Fuel Cells
The efficiency of direct methanol fuel cells (DMFCs), a promising technology for portable and stationary power generation, is significantly affected by methanol crossover. Understanding and mitigating this phenomenon is critical for enhancing the performance and commercial viability of DMFCs, underscoring methanol's role in advancing fuel cell technology (Heinzel & Barragán, 1999).
Methanotrophs and Methanol
Methanotrophs, bacteria that metabolize methane, can generate methanol as an intermediate product. This capability opens avenues for biotechnological applications, including the conversion of methane, a potent greenhouse gas, into valuable chemicals and fuels, presenting an environmentally friendly strategy for methane management (Strong et al., 2015).
Mechanism of Action
Target of Action
Piperidine derivatives, a category to which this compound belongs, are known to interact with a wide range of biological targets and exhibit diverse pharmacological activities .
Mode of Action
Piperidine derivatives are known to interact with their targets in various ways, depending on the specific derivative and target
Biochemical Pathways
Piperidine derivatives are known to be involved in a variety of biochemical pathways due to their diverse pharmacological activities .
Result of Action
Piperidine derivatives are known to have a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of (4-(Piperidin-1-yl)phenyl)methanol . These factors can include temperature, pH, and the presence of other substances, among others.
properties
IUPAC Name |
(4-piperidin-1-ylphenyl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO/c14-10-11-4-6-12(7-5-11)13-8-2-1-3-9-13/h4-7,14H,1-3,8-10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VHEGGCAHSYQMSB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=CC=C(C=C2)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70406898 |
Source
|
| Record name | [4-(Piperidin-1-yl)phenyl]methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70406898 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
677764-87-3 |
Source
|
| Record name | [4-(Piperidin-1-yl)phenyl]methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70406898 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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